2-(2-Ethoxy-2-oxoethyl)benzo[d]oxazole-5-acrylic acid

• Molecular Formula: C14H13NO5
• Molecular Weight: 275.26 g/mol
• IUPAC Name: (E)-3-[2-(2-ethoxy-2-oxoethyl)-1,3-benzoxazol-5-yl]prop-2-enoic acid
• InChI: InChI=1S/C14H13NO5/c1-2-19-14(18)8-12-15-10-7-9(4-6-13(16)17)3-5-11(10)20-12/h3-7H,2,8H2,1H3,(H,16,17)/b6-4+
• InChI Key: KDEGNJZDNMVPPA-GQCTYLIASA-N
• Isomeric SMILES: CCOC(=O)CC1=NC2=C(O1)C=CC(=C2)/C=C/C(=O)O
• Canonical SMILES: CCOC(=O)CC1=NC2=C(O1)C=CC(=C2)C=CC(=O)O

Description

2-(2-Ethoxy-2-oxoethyl)benzo[d]oxazole-5-acrylic acid is a complex organic compound with a unique structure that incorporates both benzo[d]oxazole and acrylic acid moieties

Preparation Methods

The synthesis of 2-(2-Ethoxy-2-oxoethyl)benzo[d]oxazole-5-acrylic acid typically involves multiple steps. One common synthetic route starts with the preparation of the benzo[d]oxazole core, followed by the introduction of the ethoxy-oxoethyl group and the acrylic acid moiety. The reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity. Industrial production methods may involve optimization of these steps to scale up the process efficiently .

Chemical Reactions Analysis

2-(2-Ethoxy-2-oxoethyl)benzo[d]oxazole-5-acrylic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. .

Scientific Research Applications

2-(2-Ethoxy-2-oxoethyl)benzo[d]oxazole-5-acrylic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: It can be used in the production of advanced materials and polymers

Mechanism of Action

The mechanism of action of 2-(2-Ethoxy-2-oxoethyl)benzo[d]oxazole-5-acrylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, influencing various biochemical pathways. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

2-(2-Ethoxy-2-oxoethyl)benzo[d]oxazole-5-acrylic acid can be compared with other similar compounds, such as:

• 2-(2-Ethoxy-2-oxoethyl)benzoic acid
• Ethyl 2-(3-(2-ethoxy-2-oxoethyl)benzo[d]thiazol-2(3H)-ylidene)acetate These compounds share structural similarities but differ in their functional groups and overall reactivity. The unique combination of benzo[d]oxazole and acrylic acid in this compound gives it distinct properties and applications .